Cas no 1342062-26-3 (3-(aminomethyl)-1-methylpyrrolidin-3-ol)

• Product Name: 3-(aminomethyl)-1-methylpyrrolidin-3-ol
• CAS No: 1342062-26-3
• MF: C₆H₁₄N₂O
• MW: 130.188161373138
• CID: 4590244
• PubChem ID: 62976419
• Update Time: 2025-10-05

3-(aminomethyl)-1-methylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-1-methylpyrrolidin-3-ol

• Inchi： 1S/C6H14N2O/c1-8-3-2-6(9,4-7)5-8/h9H,2-5,7H2,1H3
• InChI Key： BNSONRNXBPIZQM-UHFFFAOYSA-N
• SMILES： N1(C)CCC(CN)(O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on 3-(aminomethyl)-1-methylpyrrolidin-3-ol

Comprehensive Overview of 3-(Aminomethyl)-1-methylpyrrolidin-3-ol (CAS No. 1342062-26-3): Properties, Applications, and Industry Insights

3-(Aminomethyl)-1-methylpyrrolidin-3-ol (CAS No. 1342062-26-3) is a structurally unique organic compound gaining attention in pharmaceutical and chemical research due to its versatile functional groups. This pyrrolidine derivative features both aminomethyl and hydroxyl moieties, making it a valuable intermediate for drug discovery and specialty chemical synthesis. Its molecular formula C₇H₁₆N₂O and chiral center offer opportunities for stereoselective applications, aligning with current industry demands for chiral building blocks in medicinal chemistry.

Recent studies highlight the compound's potential in developing central nervous system (CNS) therapeutics, particularly as a precursor for neurotransmitter modulators. The 1-methylpyrrolidin-3-ol scaffold shares structural similarities with several FDA-approved drugs targeting neurological disorders, a hot topic in pharmaceutical research. Analytical data shows the compound's water solubility (enhanced by its polar groups) and stability under physiological pH conditions, critical for bioavailability optimization – a frequent search term among medicinal chemists.

In synthetic chemistry, 3-(aminomethyl)-1-methylpyrrolidin-3-ol serves as a multifunctional synthon for constructing complex heterocycles. Its aminomethyl group enables amide bond formation or reductive amination reactions, while the hydroxyl group participates in etherification or esterification – processes frequently queried in chemical databases. The compound's pKa values (predicted: amine ~10.5, alcohol ~16) make it suitable for pH-dependent reactions, a feature explored in recent green chemistry publications.

Quality specifications for CAS No. 1342062-26-3 typically require ≥95% purity (HPLC), with strict control of process-related impurities. Advanced characterization techniques like LC-MS and chiral HPLC are employed to verify stereochemical purity, addressing growing industry concerns about isomeric contamination in drug intermediates. Storage recommendations suggest 2-8°C under inert atmosphere to preserve the compound's chemical integrity, a practical consideration often searched by laboratory personnel.

The compound's safety profile shows low acute toxicity in preliminary studies, with no significant mutagenic alerts in computational models. However, proper PPE (personal protective equipment) including gloves and goggles is recommended during handling, reflecting standard laboratory safety protocols for amine-containing compounds. Environmental fate studies indicate moderate biodegradability, making it compliant with current EPA guidelines for chemical intermediates.

Market analysis reveals growing demand for 3-(aminomethyl)-1-methylpyrrolidin-3-ol in contract research organizations (CROs) and generic drug development. Patent landscapes show increasing references to this scaffold in applications ranging from dopamine receptor ligands to enzyme inhibitors. The compound's cost-effectiveness compared to similar chiral amines contributes to its adoption, particularly in scale-up processes – a trending topic in process chemistry forums.

Future research directions may explore the compound's utility in bioconjugation chemistry or as a ligand in catalysis. The rise of AI-assisted drug discovery has increased interest in such structurally diverse building blocks, with machine learning models identifying this scaffold as having favorable drug-like properties. Continuous improvements in asymmetric synthesis methods could further enhance the commercial viability of enantiomerically pure forms of this compound.

For researchers investigating structure-activity relationships (SAR), this compound offers a valuable template for molecular hybridization strategies. Its balanced lipophilicity (calculated logP ~0.2) and hydrogen bonding capacity make it particularly interesting for blood-brain barrier penetration studies, addressing a key challenge in CNS drug development. These characteristics align with current industry focus on BBB-permeable compounds, a frequently searched term in pharmacological databases.